Cas no 2166682-23-9 (tert-butyl 3-(azetidin-3-yloxy)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(azetidin-3-yloxy)azetidine-1-carboxylate
• CAS No: 2166682-23-9
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5106119
• PubChem ID: 155893259
• Update Time: 2025-08-05

tert-butyl 3-(azetidin-3-yloxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(3-azetidinyloxy)-, 1,1-dimethylethyl ester
• tert-butyl 3-(azetidin-3-yloxy)azetidine-1-carboxylate

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(14)13-6-9(7-13)15-8-4-12-5-8/h8-9,12H,4-7H2,1-3H3
• InChI Key： SBBKNPATLQGLOI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(OC2CNC2)C1

Additional information on tert-butyl 3-(azetidin-3-yloxy)azetidine-1-carboxylate

Recent Advances in the Application of tert-butyl 3-(azetidin-3-yloxy)azetidine-1-carboxylate (CAS: 2166682-23-9) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-(azetidin-3-yloxy)azetidine-1-carboxylate (CAS: 2166682-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bifunctional azetidine derivative serves as a versatile building block in the synthesis of complex molecules, particularly in the development of novel therapeutics. Its unique structural features, including the presence of both azetidine and tert-butyl carbamate moieties, make it an attractive scaffold for drug discovery and medicinal chemistry applications.

Recent studies have demonstrated the utility of this compound in the synthesis of small molecule inhibitors targeting various disease-relevant proteins. A 2023 publication in the Journal of Medicinal Chemistry reported its application in developing potent and selective kinase inhibitors, where the azetidine-oxygen linker provided optimal spatial orientation for target engagement. The tert-butyl carbamate group, meanwhile, served as a convenient protecting group that could be selectively removed under mild conditions for further functionalization.

In the context of CNS drug development, researchers have utilized 2166682-23-9 as a key intermediate in the synthesis of blood-brain barrier permeable compounds. The compact, rigid azetidine ring system contributes to favorable physicochemical properties, while the oxygen linker enhances solubility - a crucial factor for CNS-targeted therapeutics. Several patent applications filed in 2024 highlight its incorporation into novel neuroprotective agents and modulators of neurotransmitter systems.

The synthetic accessibility of tert-butyl 3-(azetidin-3-yloxy)azetidine-1-carboxylate has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a scalable, chromatography-free synthesis route with excellent yield (85%) and purity (>99%). This development addresses previous challenges in large-scale production, making the compound more accessible for both academic and industrial research applications.

Emerging applications in targeted protein degradation (PROTACs) have further expanded the utility of this compound. Its bifunctional nature allows for convenient conjugation to both target-binding ligands and E3 ligase recruiters. Recent preclinical studies have shown promising results with PROTACs incorporating 2166682-23-9 as the linker component, demonstrating enhanced cellular permeability and degradation efficiency compared to traditional polyethylene glycol-based linkers.

From a safety and toxicology perspective, preliminary ADME studies conducted in 2023-2024 indicate favorable metabolic stability for derivatives containing this scaffold. The azetidine ring demonstrates resistance to oxidative metabolism, while the carbamate group provides controlled release properties. These characteristics position 2166682-23-9 as a valuable starting point for lead optimization programs across multiple therapeutic areas.

Looking forward, the unique properties of tert-butyl 3-(azetidin-3-yloxy)azetidine-1-carboxylate suggest continued importance in pharmaceutical research. Ongoing studies are exploring its application in covalent inhibitor design, antibody-drug conjugates, and as a component of novel drug delivery systems. The compound's versatility and recent synthetic accessibility improvements make it likely to remain a focus of innovation in medicinal chemistry for years to come.